Cas no 379712-31-9 (2-benzyl-1-(4-methylphenyl)methyl-1H-1,3-benzodiazole)
2-benzyl-1-(4-methylphenyl)methyl-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-benzyl-1-(4-methylphenyl)methyl-1H-1,3-benzodiazole
- CHEMBL1358873
- HMS1802B19
- F1005-0060
- Z15890706
- NCGC00100850-01
- 2-benzyl-1-(4-methylbenzyl)-1H-benzimidazole
- 1-[(4-methylphenyl)methyl]-2-(phenylmethyl)benzimidazole
- HMS2304O10
- BDBM57416
- 2-benzyl-1-(4-methylbenzyl)benzimidazole
- 2-benzyl-1-(4-methylbenzyl)-1H-benzo[d]imidazole
- 379712-31-9
- 2-benzyl-1-[(4-methylphenyl)methyl]-1H-1,3-benzodiazole
- 2-benzyl-1-[(4-methylphenyl)methyl]benzimidazole
- cid_1346613
- AKOS001030823
- Oprea1_202113
- MLS000574107
- EU-0015838
- SMR000195692
-
- Inchi: 1S/C22H20N2/c1-17-11-13-19(14-12-17)16-24-21-10-6-5-9-20(21)23-22(24)15-18-7-3-2-4-8-18/h2-14H,15-16H2,1H3
- InChI Key: HLPBBOFOAYRJHN-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2N=C1CC1C=CC=CC=1)CC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 312.162648646g/mol
- Monoisotopic Mass: 312.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 17.8Ų
2-benzyl-1-(4-methylphenyl)methyl-1H-1,3-benzodiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1005-0060-2μmol |
2-benzyl-1-[(4-methylphenyl)methyl]-1H-1,3-benzodiazole |
379712-31-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1005-0060-5μmol |
2-benzyl-1-[(4-methylphenyl)methyl]-1H-1,3-benzodiazole |
379712-31-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1005-0060-10μmol |
2-benzyl-1-[(4-methylphenyl)methyl]-1H-1,3-benzodiazole |
379712-31-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1005-0060-1mg |
2-benzyl-1-[(4-methylphenyl)methyl]-1H-1,3-benzodiazole |
379712-31-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1005-0060-2mg |
2-benzyl-1-[(4-methylphenyl)methyl]-1H-1,3-benzodiazole |
379712-31-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1005-0060-3mg |
2-benzyl-1-[(4-methylphenyl)methyl]-1H-1,3-benzodiazole |
379712-31-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1005-0060-4mg |
2-benzyl-1-[(4-methylphenyl)methyl]-1H-1,3-benzodiazole |
379712-31-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1005-0060-5mg |
2-benzyl-1-[(4-methylphenyl)methyl]-1H-1,3-benzodiazole |
379712-31-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1005-0060-10mg |
2-benzyl-1-[(4-methylphenyl)methyl]-1H-1,3-benzodiazole |
379712-31-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-benzyl-1-(4-methylphenyl)methyl-1H-1,3-benzodiazole Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2-benzyl-1-(4-methylphenyl)methyl-1H-1,3-benzodiazole
Introduction to 2-Benzyl-1-(4-Methylphenyl)Methyl-1H-1,3-Benzodiazole (CAS No. 379712-31-9)
2-Benzyl-1-(4-methylphenyl)methyl-1H-1,3-benzodiazole (CAS No. 379712-31-9) is a complex organic compound with a unique structure that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound belongs to the class of benzodiazoles, which are known for their versatile properties and applications. The benzodiazole core of this molecule provides a rigid aromatic system, while the benzyl and 4-methylphenylmethyl substituents contribute to its electronic and steric characteristics.
Recent studies have highlighted the potential of 2-benzyl-1-(4-methylphenyl)methyl-1H-1,3-benzodiazole in various applications, particularly in the development of advanced materials and sensors. Researchers have explored its ability to act as a building block for constructing functional materials with tailored properties. For instance, its use in the synthesis of coordination polymers and metalloorganic frameworks (MOFs) has shown promise in gas storage and separation applications.
The synthesis of CAS No. 379712-31-9 typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. The incorporation of the benzyl group enhances the compound's solubility in organic solvents, making it more amenable for use in solution-based applications. Additionally, the 4-methylphenylmethyl substituent introduces steric bulk, which can influence the molecule's reactivity and stability.
One of the most exciting developments involving this compound is its application in optoelectronic devices. The benzodiazole moiety is known for its strong electron-withdrawing properties, which make it suitable for use in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). Recent research has demonstrated that 2-benzyl-1-(4-methylphenyl)methyl-1H-1,3-benzodiazole can serve as an efficient electron transport layer in such devices, improving their performance and stability.
Moreover, this compound has shown potential in the field of medicinal chemistry. Its structure suggests that it could act as a scaffold for designing bioactive molecules with specific pharmacological properties. Preliminary studies have indicated that it may exhibit antioxidant and anti-inflammatory activities, making it a candidate for further drug development.
In terms of environmental applications, CAS No. 379712-31-9 has been investigated for its role in catalytic processes. Its ability to coordinate with metal ions makes it a potential candidate for heterogeneous catalysis in reactions such as oxidation and hydrogenation. This property could be leveraged to develop more sustainable chemical processes.
Despite its promising applications, there are still challenges associated with the large-scale production and characterization of 2-benzyl-1-(4-methylphenyl)methyl-1H-1,3-benzodiazole. Researchers are actively working on optimizing synthetic routes to improve yield and purity while reducing costs. Additionally, further studies are needed to fully understand its toxicity profile and environmental impact.
In conclusion, CAS No. 379712-31-9, or 2-benzyl-1-(4-methylphenyl)methyl-1H-1,3-benzodiazole, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As advancements continue to be made in materials science and medicinal chemistry, this compound is likely to play an increasingly important role in both academic and industrial settings.
379712-31-9 (2-benzyl-1-(4-methylphenyl)methyl-1H-1,3-benzodiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)